Cas no 501128-99-0 (Methanesulfonamide,N-[4-[4-[[2-cyano-7-(2,2-dimethylpropyl)-7H-pyrrolo[2,3-d]pyrimidin-6-yl]methyl]-1-piperazinyl]-3-(trifluoromethyl)phenyl]-)

• Product name: Methanesulfonamide,N-[4-[4-[[2-cyano-7-(2,2-dimethylpropyl)-7H-pyrrolo[2,3-d]pyrimidin-6-yl]methyl]-1-piperazinyl]-3-(trifluoromethyl)phenyl]-
• CAS No: 501128-99-0
• MF: C₂₅H₃₀F₃N₇O₂S
• MW: 549.611613750458
• CID: 1558571

Methanesulfonamide,N-[4-[4-[[2-cyano-7-(2,2-dimethylpropyl)-7H-pyrrolo[2,3-d]pyrimidin-6-yl]methyl]-1-piperazinyl]-3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide,N-[4-[4-[[2-cyano-7-(2,2-dimethylpropyl)-7H-pyrrolo[2,3-d]pyrimidin-6-yl]methyl]-1-piperazinyl]-3-(trifluoromethyl)phenyl]-
• Methanesulfonamide, N-[4-[4-[[2-cyano-7-(2,2-dimethylpropyl)-7H-pyrrolo[2,3-d]pyrimidin-6-yl]methyl]-1-piperazinyl]-3-(trifluoromethyl)phenyl]-

• Inchi： 1S/C25H30F3N7O2S/c1-24(2,3)16-35-19(11-17-14-30-22(13-29)31-23(17)35)15-33-7-9-34(10-8-33)21-6-5-18(32-38(4,36)37)12-20(21)25(26,27)28/h5-6,11-12,14,32H,7-10,15-16H2,1-4H3
• InChI Key： JVKHJQIJASNEEC-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=C(N2CCN(CC3N(CC(C)(C)C)C4C(C=3)=CN=C(C#N)N=4)CC2)C(C(F)(F)F)=C1)(=O)=O

Computed Properties

• Exact Mass: 549.2137

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 682.9±65.0 °C(Predicted)
• PSA: 107.15
• pka: 9.35±0.10(Predicted)